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Compound of Interest
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Cat. No.: B10819865

For researchers, scientists, and drug development professionals, the reproducibility of
published findings is a cornerstone of scientific advancement. This guide provides a
comparative analysis of published studies on the effects of Morelloflavone, a biflavonoid with
demonstrated anti-angiogenic, anti-inflammatory, and neuroprotective properties. By presenting
experimental data in a structured format, detailing methodologies, and visualizing key
pathways, this guide aims to facilitate the objective assessment of the reproducibility of
Morelloflavone's biological activities.

Anti-Angiogenic Effects of Morelloflavone

Morelloflavone has been shown to inhibit several key processes in angiogenesis, the
formation of new blood vessels, which is a critical step in tumor growth and metastasis. The
primary mechanism of action appears to be the inhibition of the Rho GTPases and Extracellular
Signal-Regulated Kinase (ERK) signaling pathways.

Signaling Pathway Implicated in Anti-Angiogenesis

The signaling cascade initiated by Vascular Endothelial Growth Factor (VEGF) is crucial for
angiogenesis. Morelloflavone has been reported to interfere with this pathway by inhibiting the
activation of RhoA and Racl GTPases and the phosphorylation of Raf/MEK/ERK pathway
kinases, without affecting the activity of the VEGF receptor 2 (VEGFR?2) itself.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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morelloflavone-s-effects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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